![molecular formula C13H16FNO B6593940 7-Fluorospiro[isochromane-1,4'-piperidine] CAS No. 866029-25-6](/img/structure/B6593940.png)
7-Fluorospiro[isochromane-1,4'-piperidine]
Overview
Description
Molecular Structure Analysis
The molecular structure of 7-Fluorospiro[isochromane-1,4’-piperidine] can be represented by the SMILES string FC1=CC=C(C(CC2(CCNCC2)O3)=O)C3=C1.Cl . The InChI key for this compound is UFMIWJUCWGFHTQ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Fluorospiro[isochromane-1,4’-piperidine] are not well-documented. It is known to be a solid substance . For a more comprehensive understanding, further experimental studies would be required.Scientific Research Applications
Histone Deacetylase (HDAC) Inhibitors : Spiro[chromane-2,4'-piperidine] derivatives, closely related to 7-Fluorospiro[isochromane-1,4'-piperidine], have been investigated as novel HDAC inhibitors. These compounds exhibit antiproliferative activities, in vitro ADME profiles, and improved in vivo antitumor activity in certain cancer models (Thaler et al., 2012).
Anti-Influenza Agents : Spiro[piperidine-2,2'-adamantane] compounds, another variant, have demonstrated significant potency against the influenza A virus. Incorporation of additional amino groups in these compounds has been explored for enhancing anti-influenza activity (Fytas et al., 2010).
Antimycobacterial Activity : Spiro-piperidin-4-ones synthesized through 1,3-dipolar cycloaddition have shown notable in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains (Kumar et al., 2008).
C-Met/ALK Inhibitors in Cancer Therapy : Aminopyridyl/Pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been developed as c-Met/ALK dual inhibitors, showing significant in vivo antitumor activity in certain cancer models (Li et al., 2013).
Sigma Receptor Ligands in Neuroimaging : Spirocyclic piperidine derivatives have been synthesized for use as σ1 receptor ligands in positron emission tomography (PET) imaging. These ligands have potential applications in neurology and oncology (Maestrup et al., 2009).
Synthesis and SAR Studies in Medicinal Chemistry : Research on spiro[chromane-2,4'-piperidine] and spiro[benzofuran-2,4'-piperidine] derivatives have contributed to the synthesis of novel compounds with potential therapeutic applications (Maier & Wünsch, 2002).
properties
IUPAC Name |
7-fluorospiro[3,4-dihydroisochromene-1,4'-piperidine] |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO/c14-11-2-1-10-3-8-16-13(12(10)9-11)4-6-15-7-5-13/h1-2,9,15H,3-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGSFHOKUIGRIKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCNCC2)C3=C1C=CC(=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601191537 |
Source
|
| Record name | 7-Fluoro-3,4-dihydrospiro[1H-2-benzopyran-1,4′-piperidine] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601191537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluorospiro[isochromane-1,4'-piperidine] | |
CAS RN |
866029-25-6 |
Source
|
| Record name | 7-Fluoro-3,4-dihydrospiro[1H-2-benzopyran-1,4′-piperidine] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=866029-25-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Fluoro-3,4-dihydrospiro[1H-2-benzopyran-1,4′-piperidine] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601191537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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